Cas no 186425-80-9 (2-Propenoic acid, 3-phenyl-2-(trifluoromethyl)-, (Z)-)

• Product Name: 2-Propenoic acid, 3-phenyl-2-(trifluoromethyl)-, (Z)-
• CAS No: 186425-80-9
• MF: C₁₀H₇F₃O₂
• MW: 216.156593561172
• CID: 3832255
• PubChem ID: 46737499
• Update Time: 2025-10-29

2-Propenoic acid, 3-phenyl-2-(trifluoromethyl)-, (Z)- Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid, 3-phenyl-2-(trifluoromethyl)-, (Z)-
• 2-Propenoic acid, 3-phenyl-2-(trifluoromethyl)-, (2Z)-
• EN300-248240
• 3-Phenyl-2-(trifluoromethyl)prop-2-enoic acid
• 3-Phenyl-2-(trifluoromethyl)prop-2-enoicacid
• (Z)-2-(Trifluoromethyl)-3-phenylpropenoic acid
• 186425-80-9
• (z)-alpha-trifluoromethyl-cinnamic acid
• (Z)-3-phenyl-2-(trifluoromethyl)prop-2-enoic acid

• Inchi： 1S/C10H7F3O2/c11-10(12,13)8(9(14)15)6-7-4-2-1-3-5-7/h1-6H,(H,14,15)/b8-6-
• InChI Key： JLTJGTZUUSSVMZ-VURMDHGXSA-N
• SMILES： C(O)(=O)/C(/C(F)(F)F)=C/C1=CC=CC=C1

Computed Properties

• Exact Mass: 216.03981395Da
• Monoisotopic Mass: 216.03981395Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Cinnamic acids

Additional information on 2-Propenoic acid, 3-phenyl-2-(trifluoromethyl)-, (Z)-

2-Propenoic Acid, 3-Phenyl-2-(Trifluoromethyl)-, (Z)- (CAS No. 186425-80-9)

2-Propenoic Acid, 3-Phenyl-2-(Trifluoromethyl)-, (Z)- is a synthetic organic compound characterized by its unique molecular structure and functional groups. This compound, with the chemical formula C₁₀H₈F₃O₂, belongs to the class of substituted aromatic carboxylic acids. Its molecular weight is approximately 221.17 g/mol, and it exhibits distinct physicochemical properties due to the presence of the trifluoromethyl group and the double bond with Z-configuration. The compound's structural complexity makes it a valuable target for pharmaceutical and materials science research.

2-Propenoic Acid, 3-Phenyl-2-(Trifluoromethyl)-, (Z)- is synthesized through a multi-step organic synthesis pathway that involves the coupling of aromatic and aliphatic moieties. Recent advancements in synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions, have enabled the efficient preparation of this compound with high stereocontrol. The trifluoromethyl group, a key functional group in this molecule, is known for its electron-withdrawing properties, which significantly influence the compound's reactivity and biological activity. These properties make it an attractive candidate for drug development and functional material design.

The 3-phenyl substituent in 2-Propenoic Acid, 3-Phenyl-2-(Trifluoromethyl)-, (Z)- contributes to its aromatic character and enhances its interaction with biological targets. The Z-configuration of the double bond is critical for its stereochemical behavior, which can affect its binding affinity to receptors and enzymes. Recent studies have highlighted the importance of stereochemistry in modulating the biological activity of similar compounds. For instance, a 2023 study published in Journal of Medicinal Chemistry demonstrated that the Z-configuration of such compounds can lead to improved selectivity against specific targets, reducing off-target effects.

2-Propenoic Acid, 3-Phenyl-2-(Trifluoromethyl)-, (Z)- has been explored for its potential applications in pharmaceutical research. The trifluoromethyl group is widely used in drug design due to its ability to enhance metabolic stability and improve pharmacokinetic properties. A 2024 review in Drug Discovery Today emphasized the role of fluorinated compounds in developing more potent and selective therapeutic agents. The 3-phenyl substituent further enhances the compound's ability to interact with biological systems, making it a promising scaffold for the development of new drugs targeting various diseases.

In the field of materials science, 2-Propenoic Acid, 3-Phenyl-2-(Trifluoromethyl)-, (Z)- has shown potential as a building block for functional materials. The trifluoromethyl group's hydrophobic nature and the aromatic 3-phenyl substituent contribute to the compound's versatility in creating materials with tailored properties. Recent studies have demonstrated its application in the synthesis of fluorinated polymers and organic semiconductors, which are critical for advanced electronic and optoelectronic devices. These applications highlight the compound's significance beyond traditional pharmaceutical contexts.

The 2-propenoic acid core of 2-Propenoic Acid, 3-Phenyl-2-(Trifluoromethyl)-, (Z)- is known for its ability to participate in various chemical reactions, including acid-base reactions and electrophilic substitutions. The presence of the trifluoromethyl group enhances the compound's reactivity by introducing electron-deficient characteristics. This reactivity is crucial for its synthesis and functionalization, enabling the creation of derivatives with diverse applications. The 3-phenyl substituent further modulates the compound's reactivity, making it a versatile starting material for chemical synthesis.

Recent advances in analytical techniques have enabled a deeper understanding of the properties of 2-Propenoic Acid, 3-Phenyl-2-(Trifluoromethyl)-, (Z)-. Techniques such as NMR spectroscopy and mass spectrometry have been instrumental in elucidating its molecular structure and confirming the Z-configuration of the double bond. These analytical methods are essential for ensuring the accuracy of synthetic procedures and for characterizing the compound's behavior in different environments. The ability to precisely determine the compound's structure has facilitated its use in both academic research and industrial applications.

Despite its potential, the development of 2-Propenoic Acid, 3-Phenyl-2-(Trifluoromethyl)-, (Z)- faces challenges related to its synthesis and biological activity. The trifluoromethyl group can introduce synthetic difficulties, such as low solubility and high reactivity, which must be addressed to optimize its utility. Additionally, the Z-configuration of the double bond requires precise stereocontrol during synthesis, which can be technically demanding. Researchers are actively working to overcome these challenges through innovative synthetic strategies and advanced analytical methods.

The future of 2-Propenoic Acid, 3-Phenyl-2-(Trifluoromethyl)-, (Z)- lies in its potential to contribute to breakthroughs in pharmaceutical and materials science. Ongoing research is focused on expanding its applications and improving its synthesis efficiency. The compound's unique properties, including the trifluoromethyl group and the Z-configuration of the double bond, position it as a valuable asset in the development of new drugs and advanced materials. As research in these fields continues to evolve, the significance of 2-Propenoic Acid, 3-Phenyl-2-(Trifluoromethyl)-, (Z)- is expected to grow, leading to new opportunities for scientific and industrial innovation.